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Compound of Interest

Compound Name: Antirhine

Cat. No.: B101062 Get Quote

For researchers, scientists, and drug development professionals working with Antirhine, a β-

carboline alkaloid with analgesic properties, ensuring safe handling and disposal is paramount.

[1][2] This guide provides essential, immediate safety and logistical information, from personal

protective equipment (PPE) to operational and disposal plans, to foster a secure laboratory

environment.

Chemical and Physical Properties of Antirhine

Antirhine, also known as Anthirine, is an alkaloid found in plant species such as Antirhea

putaminosa.[2][3][4] It is commercially available as a cream-colored solid and is soluble in

methanol and DMSO.

Property Value

CAS Number 16049-28-8

Molecular Formula C19H24N2O

Molecular Weight 296.41 g/mol

Purity >95% by HPLC

Long-Term Storage -20°C
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Personal Protective Equipment (PPE) for Handling
Antirhine
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table outlines the recommended PPE for handling Antirhine, based on standard

laboratory safety protocols for similar chemical compounds.

Body Part
Personal Protective
Equipment

Specifications and Use

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

immediately if contaminated.

Eyes
Safety glasses with side

shields or goggles

Goggles are required when

there is a splash hazard.

Body Laboratory coat

A fully buttoned lab coat made

of a suitable material should

be worn to protect skin and

clothing.

Respiratory
Use in a well-ventilated area or

chemical fume hood

For procedures that may

generate dust or aerosols, a

properly fitted NIOSH-

approved respirator may be

necessary.

Operational Plan for Safe Handling
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

1. Engineering Controls:

Ventilation: Always handle Antirhine in a well-ventilated area. For procedures with a higher

risk of generating airborne particles, a chemical fume hood is mandatory.
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Designated Area: Establish a designated area for handling Antirhine to prevent the spread

of contamination.

2. Procedural Steps:

Pre-Handling: Before working with Antirhine, ensure all necessary PPE is readily available

and in good condition. Review the experimental protocol and have all required equipment

and reagents prepared.

During Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the designated handling area.

Use appropriate tools (spatulas, forceps) to handle the solid compound.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent (e.g., 70% ethanol) after each

use.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan for Antirhine Waste
Proper disposal of Antirhine and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Unused or expired Antirhine powder should be collected in a clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Antirhine should be collected in a separate, labeled

hazardous waste container. Do not mix with other incompatible waste streams.
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Contaminated Materials: All disposable items that have come into contact with Antirhine,

such as gloves, pipette tips, and paper towels, must be disposed of as hazardous waste.

2. Disposal Procedure:

All hazardous waste must be disposed of in accordance with local, state, and federal

regulations.

Waste containers should be kept closed except when adding waste.

Arrange for pickup by a licensed hazardous waste disposal company.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for preparing a solution of

Antirhine for an in-vitro assay.
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Caption: Experimental workflow for Antirhine solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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